Cas no 16066-35-6 (4-Isopropylbenzenesulfonic acid)

• Product Name: 4-Isopropylbenzenesulfonic acid
• CAS No: 16066-35-6
• Molecular Formula: C₉H₁₂O₃S
• Molecular Weight: 200.254781723022
• MDL: MFCD00137273
• CID: 169874
• PubChem ID: 6640

4-Isopropylbenzenesulfonic acid Properties

Names and Identifiers

• Benzenesulfonic acid,4-(1-methylethyl)-
• p-isopropylbenzene sulfonic acid
• 4-(propan-2-yl)benzenesulfonic acid
• p-Cumenesulphonic acid
• 4-isopropylbenzenesulfonic acid
• Cumenesulphonic acid
• Benzenesulfonic acid, 4-(1-methylethyl)-
• C99924DK5B
• Benzenesulfonic acid, 2(or 4)-(1-methylethyl)-
• 4-(Propan-2-Yl)Benzene-1-Sulfonic Acid
• p-cumenesulfonic acid
• Cumene sulfonic acid
• 4-Cumenesulfonic acid
• Benzenesulfonic acid, (1-methylethyl)-
• 2(Or 4)-(isopropyl)benzenesulphonic acid
• Tox21_301762
• p-isopropylbenzenesulfonic acid
• UNII-C99924DK5B
• CVLHGLWXLDOELD-UHFFFAOYSA-N
• 122838-93-1
• 16066-35-6
• W-110425
• 4-(Propan-2-yl)benzenesulfonic acid
• Q27275349
• AKOS022771288
• DTXSID1044932
• DTXCID9024932
• AC1968
• 37953-05-2
• EINECS 240-210-1
• J-520111
• NCGC00256166-01
• SCHEMBL29618
• CHEBI:173469
• 4-propan-2-ylbenzenesulonic acid
• CAS-16066-35-6
• EC 240-210-1
• CS-11830
• NS00007768
• MFCD00137273
• 4-propan-2-ylbenzenesulfonic acid
• isopropylbenzenesulfonic acid
• 4-(Isopropyl)benzenesulphonic acid
• 4-isopropylbenzenesulfonicacid
• SY031076
• DB-125829
• W-109205

• MDL： MFCD00137273
• InChIKey： CVLHGLWXLDOELD-UHFFFAOYSA-N
• Inchi： 1S/C9H12O3S/c1-7(2)8-3-5-9(6-4-8)13(10,11)12/h3-7H,1-2H3,(H,10,11,12)
• SMILES： S(C1C=CC(=CC=1)C(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 200.05076
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.051
• Heavy Atom Count: 13
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8

Experimental Properties

• PSA: 54.37
• Refractive Index: 1.54
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.2±0.1 g/cm3